Cas no 2029164-16-5 (3-(2-Cyclopropyl-2-methylpropyl)-1-methyl-1h-pyrazol-5-amine)

• Product Name: 3-(2-Cyclopropyl-2-methylpropyl)-1-methyl-1h-pyrazol-5-amine
• CAS No: 2029164-16-5
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6339425
• PubChem ID: 164648846
• Update Time: 2025-11-03

3-(2-Cyclopropyl-2-methylpropyl)-1-methyl-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropyl-2-methylpropyl)-1-methyl-1h-pyrazol-5-amine
• 2029164-16-5
• EN300-1152110
• 3-(2-Cyclopropyl-2-methylpropyl)-1-methyl-1h-pyrazol-5-amine

• Inchi： 1S/C11H19N3/c1-11(2,8-4-5-8)7-9-6-10(12)14(3)13-9/h6,8H,4-5,7,12H2,1-3H3
• InChI Key： RZMCBBIBXQCURZ-UHFFFAOYSA-N
• SMILES： N1=C(C=C(N)N1C)CC(C)(C)C1CC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(2-Cyclopropyl-2-methylpropyl)-1-methyl-1h-pyrazol-5-amine

Comprehensive Overview of 3-(2-Cyclopropyl-2-methylpropyl)-1-methyl-1h-pyrazol-5-amine (CAS No. 2029164-16-5)

3-(2-Cyclopropyl-2-methylpropyl)-1-methyl-1h-pyrazol-5-amine, identified by its CAS number 2029164-16-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole amine family, a class known for its versatile applications in drug discovery and crop protection. With its unique cyclopropyl-methylpropyl side chain and methylpyrazole core, it exhibits distinct physicochemical properties that make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrazole derivatives has surged due to their potential in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are particularly interested in 3-(2-Cyclopropyl-2-methylpropyl)-1-methyl-1h-pyrazol-5-amine for its structural adaptability, which allows for modifications to enhance bioactivity. Its amine functional group provides a reactive site for further derivatization, making it a cornerstone in the development of novel therapeutic agents and eco-friendly pesticides.

The synthesis of CAS 2029164-16-5 involves multi-step organic reactions, including cyclopropanation and amination, which are optimized for high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its molecular structure. This compound's stability under various pH conditions and solubility in organic solvents further broaden its utility in industrial applications.

From an environmental perspective, 3-(2-Cyclopropyl-2-methylpropyl)-1-methyl-1h-pyrazol-5-amine aligns with the growing trend toward "green chemistry." Its potential low toxicity profile and biodegradability are under investigation, addressing concerns about chemical persistence in ecosystems. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

In the pharmaceutical sector, this compound is explored for its kinase inhibition properties, a hot topic in oncology research. Kinases play a critical role in cell signaling, and their dysregulation is linked to cancers. The pyrazole amine scaffold of 2029164-16-5 shows promise in modulating these pathways, offering a template for next-generation targeted therapies.

Agrochemical innovations also benefit from pyrazole-based compounds. With climate change impacting crop yields, there's a pressing need for resilient pest control solutions. 3-(2-Cyclopropyl-2-methylpropyl)-1-methyl-1h-pyrazol-5-amine is being tested as a precursor to herbicides with reduced environmental persistence, answering FAQs about "safer alternatives to traditional pesticides."

For researchers sourcing CAS 2029164-16-5, quality benchmarks include ≥98% purity (HPLC) and stringent impurity controls. Storage recommendations typically suggest inert atmospheres and low temperatures to prolong shelf life. These details are critical for reproducibility in academic and industrial labs, a frequent search query among synthetic chemists.

In summary, 3-(2-Cyclopropyl-2-methylpropyl)-1-methyl-1h-pyrazol-5-amine exemplifies the intersection of innovation and sustainability in chemical sciences. Its dual applicability in life sciences and material engineering positions it as a compound of enduring relevance, meeting both current and future scientific demands.